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Compound of Interest

Compound Name: NOSO-502

Cat. No.: B12404061

For Researchers, Scientists, and Drug Development Professionals

Introduction

NOSO-502 is a novel antibiotic belonging to the odilorhabdin class, which demonstrates a
unique mechanism of action by inhibiting bacterial protein synthesis.[1][2][3][4][5] It exhibits
potent activity against a range of Gram-negative bacteria, including multidrug-resistant (MDR)
strains of the Enterobacterales order.[5][6] Notably, NOSO-502 is effective against
carbapenem-resistant Enterobacteriaceae (CRE) that produce KPC, AmpC, or OXA enzymes,
as well as metallo-B-lactamases.[1][2][3][4][7] This document provides detailed protocols for
determining the Minimum Inhibitory Concentration (MIC) of NOSO-502, along with a summary
of its reported in vitro activity.

Mechanism of Action

NOSO-502 exerts its antibacterial effect by targeting the bacterial ribosome, thereby inhibiting
protein synthesis.[1][2][3][4][5] This novel mechanism allows it to bypass many existing
resistance pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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